Cas no 64268-96-8 (Cycloundecanecarboxylic acid, 1-hydroxy-, methyl ester)
64268-96-8 structure
Product Name:Cycloundecanecarboxylic acid, 1-hydroxy-, methyl ester
CAS No:64268-96-8
MF:C13H24O3
MW:228.327864646912
CID:1675644
PubChem ID:71380185
Update Time:2025-04-21
Cycloundecanecarboxylic acid, 1-hydroxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cycloundecanecarboxylic acid, 1-hydroxy-, methyl ester
- methyl 1-hydroxycycloundecane-1-carboxylate
- 64268-96-8
- DTXSID70802710
-
- Inchi: 1S/C13H24O3/c1-16-12(14)13(15)10-8-6-4-2-3-5-7-9-11-13/h15H,2-11H2,1H3
- InChI Key: UQEYGXSABIJAMW-UHFFFAOYSA-N
- SMILES: OC1(C(=O)OC)CCCCCCCCCC1
Computed Properties
- Exact Mass: 228.17262
- Monoisotopic Mass: 228.17254462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Cycloundecanecarboxylic acid, 1-hydroxy-, methyl ester Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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